Cas no 5624-08-8 (4-Imidazolidineacetamide,5-oxo-1-phenyl-2-thioxo-)

4-Imidazolidineacetamide,5-oxo-1-phenyl-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Imidazolidineacetamide,5-oxo-1-phenyl-2-thioxo-
- PHENYLTHIOHYDANTOIN-ASPARAGINE
- (5-oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-acetic acid amide
- (5-Oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-essigsa
- 2-(5-oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-acetamide
- 3-Phenyl-thiohydantoin-essigsaeure-(5)-amid
- AGN-PC-00NSNO
- AmbscH-039017
- Asparagin-phenylthiohydantoin
- Asparagin-phenyl-thiohydantoin
- D,L-asparagine N-phenylthiohydantoin
- EINECS 227-053-4
- NSC96401
- 2-(5-Oxo-1-phenyl-2-thioxo-4-imidazolidinyl)acetamide #
- ZQGVIKNSDQBZSS-UHFFFAOYSA-N
- 5-Oxo-1-phenyl-2-thioxo-4-imidazolidineacetamide
- FT-0635787
- 5624-08-8
- Pth-asparagine
- 2-(5-oxo-1-phenyl-2-thioxoimidazolidin-4-yl)acetamide
- 2-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)acetamide
- 5-Hydantoinacetamide, 3-phenyl-2-thio-
- NSC-96401
- 4-Imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo-
- Asparagine phenylthiohydantoin
- NSC 96401
- NS00044419
- DB-052875
-
- MDL: MFCD00070136
- Inchi: InChI=1S/C11H11N3O2S/c12-9(15)6-8-10(16)14(11(17)13-8)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,12,15)(H,13,17)
- InChI Key: ZQGVIKNSDQBZSS-UHFFFAOYSA-N
- SMILES: O=C1C(NC(=S)N1C2=CC=CC=C2)CC(N)=O
Computed Properties
- Exact Mass: 249.057
- Monoisotopic Mass: 249.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -0.4
- Tautomer Count: 4
- Topological Polar Surface Area: 75.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.45
- Melting Point: 235 °C
- Boiling Point: 470.9°Cat760mmHg
- Flash Point: 238.6°C
- Refractive Index: 1.7
- PSA: 107.52000
- LogP: 1.24580
- Solubility: Not determined
4-Imidazolidineacetamide,5-oxo-1-phenyl-2-thioxo- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P938647-25mg |
PTH-asparagine |
5624-08-8 | 97% | 25mg |
¥513.00 | 2022-08-31 | |
1PlusChem | 1P003U6Z-100mg |
Phenylthiohydantoin-asparagine |
5624-08-8 | 100mg |
$195.00 | 2023-12-16 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-236502-100mg |
PTH-asparagine, |
5624-08-8 | 100mg |
¥1316.00 | 2023-09-05 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-236502-100 mg |
PTH-asparagine, |
5624-08-8 | 100MG |
¥1,316.00 | 2023-07-10 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P938647-5mg |
PTH-asparagine |
5624-08-8 | 97% | 5mg |
¥171.00 | 2022-08-31 | |
Aaron | AR003UFB-100mg |
Phenylthiohydantoin-asparagine |
5624-08-8 | 100mg |
$180.00 | 2025-02-12 | ||
A2B Chem LLC | AB78299-100mg |
Phenylthiohydantoin-asparagine |
5624-08-8 | 97% | 100mg |
$232.00 | 2024-04-19 | |
A2B Chem LLC | AB78299-25mg |
Phenylthiohydantoin-asparagine |
5624-08-8 | 97% | 25mg |
$100.00 | 2024-04-19 |
4-Imidazolidineacetamide,5-oxo-1-phenyl-2-thioxo- Related Literature
-
Darin Allen,Ziad El Rassi Analyst 2003 128 1249
Additional information on 4-Imidazolidineacetamide,5-oxo-1-phenyl-2-thioxo-
4-Imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- (CAS No. 5624-08-8): An Overview of Its Structure, Properties, and Applications
4-Imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- (CAS No. 5624-08-8) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolidine derivatives and is characterized by its distinct functional groups, including an acetamide, a thioxo group, and a phenyl ring. The combination of these functionalities imparts specific chemical and biological properties that make it a valuable candidate for various applications.
The molecular formula of 4-imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- is C10H11N3O2S, with a molecular weight of approximately 233.27 g/mol. Its chemical structure consists of a central imidazolidine ring, which is further substituted with an acetamide group at the 4-position, an oxo group at the 5-position, a thioxo group at the 2-position, and a phenyl ring at the 1-position. This intricate arrangement of functional groups contributes to its stability and reactivity in different chemical environments.
In terms of physical properties, 4-imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- is typically a white crystalline solid with a melting point ranging from 170 to 175°C. It is moderately soluble in water and organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various experimental protocols and formulations.
The biological activity of 4-imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various physiological processes. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.
A study published in the Journal of Medicinal Chemistry in 2023 highlighted the ability of 4-imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- to selectively inhibit the activity of protein kinase C (PKC), a family of serine/threonine kinases that play critical roles in cell proliferation and survival. The researchers demonstrated that this compound effectively reduced PKC activity in vitro and in cellular models, leading to decreased cell proliferation and increased apoptosis in cancer cells. These findings suggest that 4-imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- could be further optimized for use as an anticancer agent.
Beyond its potential as an enzyme inhibitor, 4-imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms. A study published in the Journal of Inflammation Research in 2023 reported that treatment with 4-imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- significantly alleviated inflammation in animal models of IBD.
In addition to its therapeutic applications, 4-imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- has also found use as a synthetic intermediate in organic chemistry. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used to synthesize compounds with antiviral properties or to develop novel materials with specific functional characteristics.
The synthesis of 4-imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of phenylacetonitrile with thiourea followed by cyclization and oxidation steps to form the desired product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.
In conclusion, 4-imidazolidineacetamide, 5-oxo-1-phenyl-2-thioxo- (CAS No. 5624-08-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various applications, including enzyme inhibition, anti-inflammatory therapy, and synthetic chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as an important molecule for future drug development efforts.
5624-08-8 (4-Imidazolidineacetamide,5-oxo-1-phenyl-2-thioxo-) Related Products
- 66703-27-3(PTH-DL-norvaline Standard)
- 5066-94-4(Phenylthiohydantoin-isoleucine (contains PTH-alloisoleucine))
- 4333-19-1(Phenylthiohydantoin-alanine)
- 29635-94-7(Phenylthiohydantoin-(Nepsilon-phenylthiocarbamyl)-lysine)
- 29635-99-2(1H-Pyrrolo[1,2-c]imidazol-1-one,hexahydro-2-phenyl-3-thioxo-, (7aS)-)
- 1600243-04-6({(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}cyclopentane)
- 1049131-56-7(1-4-(4-bromophenyl)phenylethan-1-amine)
- 2137931-65-6(N-(propan-2-yl)-octahydroindolizin-2-amine)
- 1249285-22-0(1-((Tetrahydrofuran-2-yl)methyl)piperidin-3-ol)
- 95886-08-1(1-Propanone, 3-[(4-chlorophenyl)amino]-1-(4-methoxyphenyl)-)




